Cas no 2172431-79-5 ((cyclopropylmethyl)(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)amine)

• Product Name: (cyclopropylmethyl)(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)amine
• CAS No: 2172431-79-5
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5834664
• PubChem ID: 165520295
• Update Time: 2025-05-25

(cyclopropylmethyl)(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• (cyclopropylmethyl)(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)amine
• 2172431-79-5
• (cyclopropylmethyl)(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)amine
• EN300-1290483

• Inchi： 1S/C12H19NOS/c1-10-4-6-14-12(10)9-15-7-5-13-8-11-2-3-11/h4,6,11,13H,2-3,5,7-9H2,1H3
• InChI Key： QJAMDVDGQNQGGU-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CCNCC1CC1

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.5Ų

Additional information on (cyclopropylmethyl)(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)amine

Research Brief on (Cyclopropylmethyl)(2-{(3-Methylfuran-2-yl)methylsulfanyl}ethyl)amine (CAS: 2172431-79-5)

The compound (cyclopropylmethyl)(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)amine (CAS: 2172431-79-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the compound's role as a modulator of specific biological targets, particularly in the central nervous system (CNS). Its structural motif, combining a cyclopropylmethyl group with a furan-derived thioether, suggests potential interactions with neurotransmitter receptors or enzymes involved in neurochemical pathways. Preliminary in vitro assays indicate promising activity profiles, though detailed mechanistic studies are still underway.

The synthesis of (cyclopropylmethyl)(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)amine has been optimized in recent publications, with improved yields and purity reported. Key steps include the alkylation of 3-methylfuran-2-thiol with 1,2-dibromoethane, followed by nucleophilic substitution with cyclopropylmethylamine. Researchers have also explored alternative routes to enhance scalability, which is critical for future preclinical development.

Pharmacological evaluations have revealed that this compound exhibits selective binding affinity for certain G protein-coupled receptors (GPCRs), with notable effects on dopamine and serotonin receptor subtypes. These findings position it as a candidate for further investigation in neuropsychiatric disorders, such as depression and schizophrenia. However, in vivo studies are needed to validate its efficacy and safety profiles.

In addition to its CNS applications, recent work has explored the compound's potential as an antimicrobial agent. Structural analogs have demonstrated activity against resistant bacterial strains, suggesting that the core scaffold could be leveraged for designing novel antibiotics. Computational modeling studies have further supported these observations by predicting favorable interactions with bacterial protein targets.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration. Researchers are actively investigating prodrug strategies and formulation approaches to address these limitations. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, (cyclopropylmethyl)(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)amine represents a promising scaffold for drug discovery, with diverse therapeutic potential. Continued research into its mechanisms of action and structural optimization will be essential to unlock its full clinical value. This brief underscores the importance of interdisciplinary collaboration in advancing such innovative chemical entities toward practical applications.